![molecular formula C16H14ClNO3 B3926543 N-(5-chloro-2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide](/img/structure/B3926543.png)
N-(5-chloro-2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide
Overview
Description
N-(5-chloro-2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide, also known as AG-1478, is a small molecule inhibitor that specifically targets epidermal growth factor receptor (EGFR) tyrosine kinase activity. This compound has been extensively studied in scientific research for its potential therapeutic applications in cancer treatment.
Mechanism of Action
N-(5-chloro-2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide specifically targets the tyrosine kinase activity of EGFR, which is a key regulator of cell growth and differentiation. By inhibiting this activity, this compound prevents the activation of downstream signaling pathways that promote cancer cell proliferation and survival.
Biochemical and Physiological Effects
This compound has been shown to have a potent inhibitory effect on EGFR tyrosine kinase activity. This leads to a decrease in the phosphorylation of downstream signaling molecules such as AKT and ERK, which are involved in cell growth and survival. Additionally, this compound has been shown to induce cell cycle arrest and apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using N-(5-chloro-2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide in lab experiments is its specificity for EGFR tyrosine kinase activity. This allows researchers to study the role of EGFR in cancer progression without affecting other signaling pathways. However, one limitation of this compound is its relatively low potency compared to other EGFR inhibitors, which may require higher concentrations for effective inhibition.
Future Directions
There are several future directions for research on N-(5-chloro-2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide. One area of interest is the development of more potent EGFR inhibitors with improved pharmacological properties. Additionally, this compound could be used in combination with other cancer therapies to enhance their efficacy. Furthermore, this compound could be studied in other disease models to explore its potential therapeutic applications beyond cancer.
Scientific Research Applications
N-(5-chloro-2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide has been used extensively in scientific research to study the role of EGFR in cancer progression. It has been shown to inhibit the proliferation of cancer cells in vitro and in vivo, making it a promising candidate for cancer therapy. Additionally, this compound has been used to study the mechanism of action of EGFR and its downstream signaling pathways.
properties
IUPAC Name |
N-(5-chloro-2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14ClNO3/c1-10-6-7-11(17)8-12(10)18-16(19)15-9-20-13-4-2-3-5-14(13)21-15/h2-8,15H,9H2,1H3,(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKNOTXWSXWYHHV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)Cl)NC(=O)C2COC3=CC=CC=C3O2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14ClNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.74 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
<0.7 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID49642818 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.